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Compound of Interest

Compound Name: EPZ004777 (formic acid salt)

Cat. No.: B1162992 Get Quote

Part 1: Executive Safety Summary
Compound Identity: EPZ004777 (Formic Acid Salt) Primary Application: Potent, selective

inhibitor of DOT1L (histone methyltransferase) Critical Hazard: Bioactive Epigenetic Modifier.[1]

While often classified as "non-hazardous" by bulk chemical standards (GHS), its ability to alter

gene expression at nanomolar concentrations necessitates handling it as a High-Potency

Active Pharmaceutical Ingredient (HPAPI).[1][2]

Immediate Action Directive:

Do NOT dispose of via sink/drain.[1] (Compound is water-insoluble and biologically active).

[1][2][3]

Do NOT mix with strong acids or oxidizers (Risk of regenerating formic acid fumes or

unpredictable oxidation).[1]

Default Disposal Path: High-Temperature Incineration via approved chemical waste

contractor.[1][2]

Part 2: Hazard Characterization & Causality
To ensure safety, we must understand the source of the hazard. This section bridges the gap

between a Safety Data Sheet (SDS) and real-world laboratory risks.
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The "Formate Salt" Implication
EPZ004777 is supplied as a formate salt to improve stability and solubility.[1]

Chemical Nuance: The formate counterion (

) is the conjugate base of formic acid.[1][2] In its solid salt form, it is generally stable and
non-corrosive.[1]

The Risk: If this waste stream is inadvertently acidified (e.g., mixed into a "General Acid

Waste" carboy containing HCl or

), the equilibrium shifts, potentially releasing formic acid vapors.

Operational Rule: Segregate EPZ004777 waste into Neutral/Basic Organic streams. Avoid

acidic waste containers.

Biological Potency (The Hidden Risk)
Standard SDSs often list "No Data Available" for chronic toxicity.[1] However, EPZ004777

inhibits DOT1L with an

of ~400 pM (picomolar).[1][3][4]

Causality: It selectively kills MLL-rearranged leukemia cells by stripping H3K79 methylation

marks.[1][2][3][5]

Safety Implication: Accidental exposure (inhalation of powder or skin absorption of DMSO

solutions) could theoretically induce epigenetic dysregulation in healthy tissue.[1]

Trust Protocol: Treat all trace powders and contaminated surfaces as if they are

carcinogenic.[1]

Part 3: The Self-Validating Disposal Protocol
This system ensures that every step of the disposal process creates a checkpoint for safety.[1]

[2]

Phase 1: Solubilization & Containment (Liquid Waste)
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EPZ004777 is insoluble in water but soluble in DMSO (

mg/mL) and Ethanol.[1]

Protocol:

Segregation: Designate a specific waste carboy labeled "Halogenated/Organic Waste -

Contains HPAPI."[1][2]

Solvent Choice: If disposing of stock solutions, ensure the carrier solvent (usually DMSO) is

compatible with the waste container (HDPE or Glass).[1]

The "Rinse" Validation:

Triple-rinse all vials/tips with Ethanol or DMSO into the liquid waste container.[1][2]

Why? This ensures the solid waste (the vial) is technically "empty" (RCRA empty

standard), reducing the hazard classification of your solid trash.

Phase 2: Solid Waste Management
Protocol:

Primary Containment: Place contaminated gloves, weigh boats, and pipette tips into a clear,

sealable bag (Zip-lock type) immediately after use.[1]

Secondary Containment: Place the sealed bag into a rigid hazardous waste drum (fiberboard

or poly drum) destined for incineration.

Labeling: Mark the outer container: "Solid Waste: Contaminated with Trace Epigenetic

Inhibitors."

Phase 3: Spill Cleanup (Immediate Response)
If dry powder is spilled:

Do NOT sweep (creates dust aerosols).[1]
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Wet Wipe: Cover spill with a paper towel dampened with DMSO or Ethanol to solubilize and

trap the compound.[1]

Disposal: Treat the paper towel as Solid Hazardous Waste (Phase 2).

Part 4: Decision Logic & Workflow (Visualization)[1]
[2]
The following diagram illustrates the decision matrix for disposing of EPZ004777, ensuring

segregation from incompatible streams.
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Collect in Biohazard/Chem Waste
(Do NOT Drain Dispose)
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Absorbed Spills

Click to download full resolution via product page

Figure 1: Decision matrix for EPZ004777 waste segregation. Note the strict prohibition of drain

disposal and the requirement for incineration pathways.[2]

Part 5: Quantitative Data & Regulatory Codes[1][2]
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Table 1: Physical Properties Relevant to Disposal
Property Data Disposal Implication

Molecular Weight 576.13 g/mol
Large molecule; unlikely to

volatilize.[1][2][6]

Solubility (Water) Insoluble

CRITICAL: Will precipitate in

drains, causing contamination

and clogging.[1][2][6]

Solubility (DMSO) mg/mL
Use DMSO for cleaning

spills/glassware.[1][2][6]

Acidity Formate Salt

Avoid mixing with waste pH <

3 to prevent formic acid off-

gassing.[1][2][6]

Table 2: Waste Classification Codes (US RCRA Context)
Note: EPZ004777 is not explicitly P-listed or U-listed.[1][2] Classifications below are based on

"Characteristic" or "Generator Knowledge" rules.

Waste Type Suggested Code Rationale

Pure Substance Unlisted (Non-RCRA)

Treat as "Chemical Waste for

Incineration" due to biological

potency.[1][2][6]

DMSO Solution D001 (Ignitable)
If DMSO concentration is high

(Flash point < 60°C).[1][2][6]

Formic Acid U123 (Reference)

Only applies if pure formic acid

is used/discarded.[1][2][6] The

salt form usually exempts this

code unless low pH is

generated.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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